Cas no 62492-42-6 (Benzenamine, 4-chloro-5-methoxy-2-methyl-)

• Product Name: Benzenamine, 4-chloro-5-methoxy-2-methyl-
• CAS No: 62492-42-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD16619699
• CID: 442883
• PubChem ID: 12325879
• Update Time: 2025-05-25

Benzenamine, 4-chloro-5-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-5-methoxy-2-methyl-
• 4-Chloro-5-methoxy-2-methylaniline
• 4-Chlor-5-methoxy-2-methyl-anilin
• 4-chloro-5-methoxy-2-methyl-aniline
• 4-chloro-5-methoxy-2-methylbenzenamine
• 5-amino-2-chloro-4-methylanisole
• 5-Chlor-2-amino-4-methoxy-1-methyl-benzol
• 5-Chlor-2-amino-4-methoxy-toluol
• 6-Chlor-3-amino-p-kresol-methylaether
• CTK2B8747
• I01-8586
• KB-241535
• SBB070172
• SureCN5253484
• CS-0197333
• SCHEMBL5253484
• AKOS015890874
• 4-chloro-5-methoxy-2-methyl aniline
• JABOOSPOIFZIGG-UHFFFAOYSA-N
• MFCD16619699
• BS-50978
• DTXSID50489543
• 62492-42-6
• F51099
• DB-396806

• MDL： MFCD16619699
• Inchi： 1S/C8H10ClNO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,10H2,1-2H3
• InChI Key： JABOOSPOIFZIGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1OC)N

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 4-chloro-5-methoxy-2-methyl-

Comprehensive Overview of Benzenamine, 4-chloro-5-methoxy-2-methyl- (CAS No. 62492-42-6)

Benzenamine, 4-chloro-5-methoxy-2-methyl- (CAS No. 62492-42-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro and methoxy substitution on the benzene ring, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's systematic name, 4-chloro-5-methoxy-2-methylaniline, highlights its functional groups, which are critical for its reactivity. The presence of the methyl group at the 2-position and the methoxy group at the 5-position influences its electronic properties, making it a versatile building block in organic synthesis. Recent studies have explored its role in developing novel antimicrobial agents and herbicides, aligning with the growing demand for sustainable agricultural solutions.

In the context of green chemistry, Benzenamine, 4-chloro-5-methoxy-2-methyl- has garnered attention for its potential to reduce environmental impact. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with global trends toward sustainable manufacturing and the reduction of hazardous byproducts. The compound's stability under various conditions also makes it a candidate for catalysis and material science applications.

From a commercial perspective, the demand for CAS No. 62492-42-6 is driven by its utility in high-value chemical intermediates. Pharmaceutical companies leverage its structural features to design targeted therapies, particularly in oncology and neurology. Meanwhile, agrochemical manufacturers explore its derivatives for pest resistance and crop yield enhancement. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize Benzenamine, 4-chloro-5-methoxy-2-methyl-. Purity and yield optimization are critical focus areas, as impurities can significantly impact downstream applications. Recent advancements in process chemistry have improved scalability, addressing challenges in large-scale production. This progress is particularly relevant to industries seeking cost-effective and efficient synthesis methods.

The safety profile of 62492-42-6 is well-documented, with standard handling protocols ensuring safe laboratory use. While not classified as hazardous under most regulatory frameworks, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. These precautions are frequently queried by procurement specialists and lab managers, underscoring the importance of clear safety guidelines.

In summary, Benzenamine, 4-chloro-5-methoxy-2-methyl- represents a critical component in modern chemical research. Its multifaceted applications, from pharmaceuticals to agrochemicals, coupled with ongoing innovations in synthesis and sustainability, position it as a compound of enduring significance. As industries continue to prioritize efficiency and environmental responsibility, the role of such intermediates will only expand, driving further exploration and optimization.